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Angelica sinensis, a perennial herb native to China, has long been a staple in traditional

medicine. In recent years, its extracts have garnered significant attention within the scientific

community for their potential anti-cancer properties. This guide provides a comprehensive

comparison of the anti-cancer effects of various extracts of Angelica sinensis, benchmarking

their performance against established chemotherapy agents. Through a meticulous

presentation of experimental data, detailed protocols, and visual representations of molecular

pathways, this document aims to equip researchers with the critical information needed to

advance the validation and development of Angelica sinensis-derived anti-cancer therapies.

Comparative Efficacy of Angelica sinensis Extracts
and Chemotherapeutic Agents
The anti-proliferative effects of bioactive compounds from Angelica sinensis, such as n-

butylidenephthalide (BP) and Z-ligustilide, have been evaluated across a spectrum of cancer

cell lines. The following tables summarize their half-maximal inhibitory concentrations (IC50),

providing a quantitative comparison against standard chemotherapeutic drugs.

Table 1: IC50 Values of n-Butylidenephthalide (BP) from Angelica sinensis in Various Cancer

Cell Lines
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Cell Line Cancer Type
IC50 of BP (µg/mL) after
48h

DBTRG-05MG Glioblastoma 15-67[1]

RG2 Glioblastoma 15-67[1]

Neuroblastoma Neuroblastoma 15-67[1]

Lung Cancer Lung Cancer 15-67[1]

Melanoma Melanoma 15-67[1]

Teratoma Teratoma 15-67[1]

Leukemia Leukemia 15-67[1]

Breast Cancer Breast Cancer 15-67[1]

Hepatocellular Carcinoma Liver Cancer 15-67[1]

KURAMOCHI (ALDH+) Ovarian Cancer 317.2[2]

OVSAHO Ovarian Cancer 61.1[2]

MDA-MB-231 Breast Cancer 46.7[3]

MCF-7 Breast Cancer 77.4[3]

HT-29 Colorectal Adenocarcinoma 73.91 (BP alone)[4]

CT26
Mouse Colorectal

Adenocarcinoma
47.87 (BP alone)[4]

Note: In some studies, BP was encapsulated in a lipopolyplex (BP/LPPC), which significantly

lowered the IC50 values, indicating enhanced delivery and efficacy. For instance, the IC50 of

BP/LPPC in HT-29 and CT26 cells was 9.61 µg/mL and 11.01 µg/mL, respectively[4].

Table 2: IC50 Values of Standard Chemotherapeutic Drugs in Various Cancer Cell Lines
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Drug Cell Line Cancer Type IC50

Oxaliplatin HT29 Colon Cancer 0.33 µg/mL (24h)[5]

Oxaliplatin WiDr Colon Cancer 0.13 µg/mL (24h)[5]

Oxaliplatin SW620 Colon Cancer 1.13 µg/mL (24h)[5]

Oxaliplatin LS174T Colon Cancer 0.19 µg/mL (24h)[5]

Oxaliplatin HCT116 WT Colorectal Cancer 19 µM (1h)[6]

Oxaliplatin HCT116 CHK2 KO Colorectal Cancer 14 µM (1h)[6]

Carmustine DBTRG-05MG Glioblastoma 55 to >100 µg/mL[7]

Taxol DBTRG-05MG Glioblastoma 61.0 µg/mL[7]

Table 3: Apoptosis Induction by Z-Ligustilide from Angelica sinensis

Cell Line Treatment Apoptosis Rate

MCF-7 Z-Ligustilide (50 µg/ml, 48h) 98.3%[8]

MCF-7 Z-Ligustilide (100 µg/ml, 72h) 97.4%[8]

A549/DDP (cisplatin-resistant) Z-ligustilide + Cisplatin
Significantly increased vs.

either compound alone[9]

H460/DDP (cisplatin-resistant) Z-ligustilide + Cisplatin
Significantly increased vs.

either compound alone[9]

Key Signaling Pathways Modulated by Angelica
sinensis Extracts
Angelica sinensis extracts exert their anti-cancer effects by modulating several critical signaling

pathways involved in cell proliferation, survival, and apoptosis. The two primary pathways

identified are the mTOR and p53 pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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